Cas no 2172539-61-4 (3-{amino2-(trifluoromethyl)thiophen-3-ylmethyl}azetidin-3-ol)

• Product Name: 3-{amino2-(trifluoromethyl)thiophen-3-ylmethyl}azetidin-3-ol
• CAS No: 2172539-61-4
• MF: C₉H₁₁F₃N₂OS
• MW: 252.256651163101
• CID: 5897860
• PubChem ID: 165601425
• Update Time: 2025-07-08

3-{amino2-(trifluoromethyl)thiophen-3-ylmethyl}azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{amino2-(trifluoromethyl)thiophen-3-ylmethyl}azetidin-3-ol
• 3-{amino[2-(trifluoromethyl)thiophen-3-yl]methyl}azetidin-3-ol
• EN300-1651481
• 2172539-61-4

• Inchi： 1S/C9H11F3N2OS/c10-9(11,12)7-5(1-2-16-7)6(13)8(15)3-14-4-8/h1-2,6,14-15H,3-4,13H2
• InChI Key： HNJKGIAOXABLAN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(F)(F)F)C(C1(CNC1)O)N

Computed Properties

• Exact Mass: 252.05441864g/mol
• Monoisotopic Mass: 252.05441864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 86.5Ų

Additional information on 3-{amino2-(trifluoromethyl)thiophen-3-ylmethyl}azetidin-3-ol

Comprehensive Overview of 3-{amino2-(trifluoromethyl)thiophen-3-ylmethyl}azetidin-3-ol (CAS No. 2172539-61-4)

The compound 3-{amino2-(trifluoromethyl)thiophen-3-ylmethyl}azetidin-3-ol (CAS No. 2172539-61-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the azetidin-3-ol core and the trifluoromethylthiophene moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, especially in the fields of central nervous system (CNS) disorders and metabolic diseases.

One of the key reasons for the growing interest in 3-{amino2-(trifluoromethyl)thiophen-3-ylmethyl}azetidin-3-ol is its versatility in synthetic chemistry. The presence of both amino and hydroxyl functional groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability is crucial for addressing current challenges in drug discovery, such as improving bioavailability and reducing off-target effects. Moreover, the trifluoromethyl group enhances the compound's metabolic stability, a feature highly sought after in modern medicinal chemistry.

In recent years, the demand for fluorinated compounds like 3-{amino2-(trifluoromethyl)thiophen-3-ylmethyl}azetidin-3-ol has surged due to their unique physicochemical properties. Fluorination is a hot topic in pharmaceutical research, as it often leads to improved drug potency and selectivity. This compound's thiophene ring further adds to its appeal, as heterocyclic structures are known to play critical roles in drug-receptor interactions. These attributes make it a valuable subject for studies on structure-activity relationships (SAR).

Another area where 3-{amino2-(trifluoromethyl)thiophen-3-ylmethyl}azetidin-3-ol shows promise is in the development of small-molecule therapeutics. With the rise of personalized medicine, there is a growing need for compounds that can be easily modified to target specific biological pathways. This molecule's modular design aligns well with this trend, making it a potential candidate for precision medicine applications. Additionally, its azetidine ring is a notable feature, as this four-membered nitrogen heterocycle is increasingly being explored for its conformational rigidity and ability to enhance binding affinity.

From a synthetic chemistry perspective, the preparation of 3-{amino2-(trifluoromethyl)thiophen-3-ylmethyl}azetidin-3-ol involves sophisticated techniques such as cross-coupling reactions and protecting group strategies. These methods are essential for achieving high yields and purity, which are critical for its use in high-throughput screening and lead optimization. The compound's CAS No. 2172539-61-4 serves as a unique identifier, facilitating its procurement and traceability in research settings.

Environmental and sustainability considerations are also driving interest in this compound. The trifluoromethyl group, while beneficial for drug performance, has raised questions about its environmental impact. Researchers are actively investigating green chemistry approaches to synthesize such fluorinated compounds more sustainably. This aligns with broader industry trends toward eco-friendly synthesis and reduced carbon footprints.

In summary, 3-{amino2-(trifluoromethyl)thiophen-3-ylmethyl}azetidin-3-ol (CAS No. 2172539-61-4) represents a fascinating intersection of medicinal chemistry, synthetic innovation, and sustainability. Its multifaceted applications and structural elegance position it as a compound of significant interest for future research and development. As the scientific community continues to explore its potential, this molecule is likely to play a pivotal role in advancing therapeutic innovations and chemical methodologies.